Cas no 1343301-02-9 (Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate)

• Product Name: Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
• CAS No: 1343301-02-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5701706
• PubChem ID: 64231723
• Update Time: 2023-10-14

Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(aminomethyl)-3-methyl-, methyl ester
• methyl1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
• methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
• 1343301-02-9
• EN300-1122282
• AKOS013552402
• Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate

• Inchi： 1S/C8H15NO2/c1-6-3-8(4-6,5-9)7(10)11-2/h6H,3-5,9H2,1-2H3
• InChI Key： OZNOZACJQYGPRM-UHFFFAOYSA-N
• SMILES： C1(CN)(C(OC)=O)CC(C)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 202.9±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives